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Compound of Interest

Compound Name: 4-Carboxypyrazole

Cat. No.: B133760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Carboxypyrazole (also known as Pyrazole-4-carboxylic acid), a molecule of interest in

medicinal chemistry and drug development. The following sections detail its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols utilized for their acquisition.

Spectroscopic Data Summary
The empirical formula for 4-Carboxypyrazole is C₄H₄N₂O₂ with a molecular weight of 112.09

g/mol . The spectroscopic data presented below provides key insights into its molecular

structure and chemical environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the structure and dynamics of molecules. The ¹H and ¹³C NMR data for 4-Carboxypyrazole
are summarized below.

Table 1: ¹H NMR Spectroscopic Data of 4-Carboxypyrazole
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Chemical Shift (ppm) Multiplicity Assignment

13.1 (broad) Singlet -COOH

8.1 Singlet C3-H, C5-H

13.5 (broad) Singlet N-H

Table 2: ¹³C NMR Spectroscopic Data of 4-Carboxypyrazole

Chemical Shift (ppm) Assignment

163.5 -COOH

137.0 C3, C5

110.0 C4

Infrared (IR) Spectroscopy
Infrared spectroscopy measures the vibration of atoms in a molecule and is used to determine

the functional groups present.

Table 3: FT-IR Spectroscopic Data of 4-Carboxypyrazole

Wavenumber (cm⁻¹) Assignment

3140 N-H stretch

2500-3000 (broad) O-H stretch (carboxylic acid)

1700 C=O stretch (carboxylic acid)

1540 C=N stretch

1450 C-N stretch

1320 C-O stretch

920 O-H bend (out-of-plane)
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Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and

elemental composition.

Table 4: Mass Spectrometry Data of 4-Carboxypyrazole

m/z Value Relative Intensity Assignment

112 Moderate [M]⁺ (Molecular Ion)

95 High [M-OH]⁺

67 High [M-COOH]⁺

39 High

38 Moderate

Experimental Protocols
The following sections describe the general methodologies used to obtain the spectroscopic

data presented above.

NMR Spectroscopy
The ¹H and ¹³C NMR spectra are typically recorded on a 400 MHz spectrometer. The sample is

prepared by dissolving approximately 10-20 mg of 4-Carboxypyrazole in a suitable deuterated

solvent, commonly DMSO-d₆. Tetramethylsilane (TMS) is used as an internal standard. For ¹H

NMR, the spectral width is typically around 12,000 Hz with an acquisition time of 5 seconds.

For ¹³C NMR, a proton-decoupled spectrum is usually acquired to simplify the spectrum and

enhance sensitivity.

FT-IR Spectroscopy
The FT-IR spectrum is generally obtained using a Fourier Transform Infrared Spectrometer.

The sample can be prepared as a KBr (potassium bromide) pellet. A small amount of the solid

sample is mixed and ground with dry KBr powder and then pressed into a thin, transparent
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disk. The spectrum is then recorded, typically over a range of 4000 to 400 cm⁻¹. Alternatively,

the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory, where

the solid sample is placed directly on the ATR crystal.

Mass Spectrometry
The mass spectrum is typically acquired using a Gas Chromatography-Mass Spectrometry

(GC-MS) system. The sample is introduced into the GC, where it is vaporized and separated

on a capillary column. The separated components then enter the mass spectrometer, which is

commonly operated in Electron Ionization (EI) mode at 70 eV. The resulting fragments are

analyzed by a mass analyzer, and a mass spectrum is generated.

Visualizations
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-Carboxypyrazole.
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Caption: General workflow for spectroscopic analysis.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

